2-((4-amino-6-(4-methylbenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(3,4-dimethoxyphenyl)acetamide

• IUPAC Name: 2-[[4-amino-6-[(4-methylphenyl)methyl]-5-oxo-1,2,4-triazin-3-yl]sulfanyl]-N-(3,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C21H23N5O4S/c1-13-4-6-14(7-5-13)10-16-20(28)26(22)21(25-24-16)31-12-19(27)23-15-8-9-17(29-2)18(11-15)30-3/h4-9,11H,10,12,22H2,1-3H3,(H,23,27)
• InChI Key: IRCFWASDICARAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC2=NN=C(N(C2=O)N)SCC(=O)NC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C21H23N5O4S
• Molecular Weight: 441.5 g/mol

Description

2-((4-amino-6-(4-methylbenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(3,4-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H23N5O4S and its molecular weight is 441.51. The purity is usually 95%.
BenchChem offers high-quality 2-((4-amino-6-(4-methylbenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(3,4-dimethoxyphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4-amino-6-(4-methylbenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(3,4-dimethoxyphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of 1,2,4-triazine derivatives, including structures similar to the specified compound, have been extensively studied. For instance, El‐Barbary et al. (2005) explored the synthesis of several 1,2,4-triazine derivatives, showcasing the chemical versatility and potential for further functionalization of these compounds. This research provides a foundation for understanding the chemical properties and potential applications of such compounds in various scientific domains (El‐Barbary, Sakran, El-Madani, & Nielsen, 2005).

Biological Activity

The biological activity of 1,2,4-triazine derivatives is another area of interest. Abu‐Hashem et al. (2020) synthesized novel derivatives and tested them as anti-inflammatory and analgesic agents, showing significant biological activity. Such studies hint at the therapeutic potential of these compounds, underlining their importance in medicinal chemistry research (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antioxidant and Antitumor Activities

Research into the antioxidant and antitumor activities of triazine derivatives has also been conducted. Hussain (2016) synthesized new 5-amino-1,2,4-triazole derivatives containing 2,6-dimethoxyphenol, demonstrating significant free-radical scavenging ability. This highlights the potential of such compounds in developing treatments for diseases associated with oxidative stress (Hussain, 2016).

Analgesic and Anti-Inflammatory Activities

The analgesic and anti-inflammatory properties of certain 1,2,4-triazine derivatives have been documented, suggesting their utility in pain management and inflammation control. Yusov et al. (2019) synthesized enaminoamide hydrochlorides showing analgesic effects comparable to known pain relievers, indicating the potential of these compounds in pharmaceutical applications (Yusov, Chashchina, Mikhailovskii, & Rudakova, 2019).